Cas no 90470-53-4 (2-(3-Chlorophenyl)-2-methoxyacetonitrile)

• Product Name: 2-(3-Chlorophenyl)-2-methoxyacetonitrile
• CAS No: 90470-53-4
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 5733049
• PubChem ID: 54595705
• Update Time: 2025-10-28

2-(3-Chlorophenyl)-2-methoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2-methoxyacetonitrile
• SCHEMBL3924092
• AKOS014753039
• Benzeneacetonitrile, 3-chloro-a-methoxy-
• 90470-53-4
• EN300-91860
• Z1262475067
• Benzeneacetonitrile, 3-chloro-α-methoxy-
• 2-(3-Chlorophenyl)-2-methoxyacetonitrile

• Inchi： 1S/C9H8ClNO/c1-12-9(6-11)7-3-2-4-8(10)5-7/h2-5,9H,1H3
• InChI Key： CLENLXLQGXISLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)OC

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 243.9±30.0 °C(Predicted)

Additional information on 2-(3-Chlorophenyl)-2-methoxyacetonitrile

2-(3-Chlorophenyl)-2-methoxyacetonitrile (CAS No. 90470-53-4): A Comprehensive Overview

2-(3-Chlorophenyl)-2-methoxyacetonitrile, with the CAS number 90470-53-4, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a chlorophenyl group and a methoxyacetonitrile moiety. These structural features contribute to its diverse chemical properties and potential applications.

The chemical formula of 2-(3-Chlorophenyl)-2-methoxyacetonitrile is C₉H₉ClNO₂. It is a colorless to pale yellow liquid with a molecular weight of approximately 198.62 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile, making it suitable for various synthetic and analytical procedures.

In the realm of pharmaceutical research, 2-(3-Chlorophenyl)-2-methoxyacetonitrile has been explored as an intermediate in the synthesis of several bioactive compounds. Recent studies have highlighted its potential as a building block for the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-(3-Chlorophenyl)-2-methoxyacetonitrile in the synthesis of new antitumor agents. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells.

Beyond its pharmaceutical applications, 2-(3-Chlorophenyl)-2-methoxyacetonitrile has also been investigated for its role in materials science. A 2020 study published in the Journal of Materials Chemistry A explored the use of this compound as a precursor for the synthesis of functional polymers. The researchers demonstrated that 2-(3-Chlorophenyl)-2-methoxyacetonitrile-based polymers exhibited excellent thermal stability and mechanical properties, making them promising candidates for applications in electronic devices and coatings.

The synthetic route to produce 2-(3-Chlorophenyl)-2-methoxyacetonitrile involves several well-established chemical transformations. One common method involves the reaction of 3-chlorobenzaldehyde with methoxymethyl cyanide in the presence of a base such as potassium carbonate. This reaction proceeds via an addition-elimination mechanism, yielding the desired product with high purity and yield. The synthetic versatility of this compound has led to its widespread use in both academic and industrial settings.

In terms of safety and handling, it is important to note that while 2-(3-Chlorophenyl)-2-methoxyacetonitrile is not classified as a hazardous material under current regulations, it should still be handled with care due to its potential reactivity with certain chemicals and its volatility at room temperature. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to ensure safety.

The environmental impact of 2-(3-Chlorophenyl)-2-methoxyacetonitrile is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and environmental stewardship when using this compound in laboratory or industrial settings.

In conclusion, 2-(3-Chlorophenyl)-2-methoxyacetonitrile (CAS No. 90470-53-4) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an essential building block for the development of new materials and bioactive compounds. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.